Cas no 1246303-10-5 (18:1 PI(5)P)

• Product Name: 18:1 PI(5)P
• CAS No: 1246303-10-5
• MF: C₄₅H₈₇NO₁₆P₂
• MW: 960.116917848587
• CID: 4726826
• PubChem ID: 145710230
• Update Time: 2025-10-30

18:1 PI(5)P Chemical and Physical Properties

Names and Identifiers

• D-myo-Inositol, 1-[(2R)-2,3-bis[[(9Z)-1-oxo-9-octadecen-1-yl]oxy]propyl hydrogen phosphate] 5-(dihydrogen phosphate), ammonium salt (1:2)
• CID 145710230
• PIP[5′](18:1/18:1)
• 1,2-dioleoyl-sn-glycero-3-phospho-(1'-Myo-inositol-5'-phosphate) (aMMoniuM salt)
• 18:1 PI(5)P
• D-myo-Inositol,1-[(2R)-2,3-bis[[(9Z)-1-oxo-9-octadecen-1-yl]oxy]propylhydrogenphosphate]5-(dihydrogenphosphate),ammoniumsalt(1:2)
• 1246303-10-5

• MDL： MFCD22416809
• Inchi： 1S/C45H84O16P2.H3N/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-38(46)57-35-37(59-39(47)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2)36-58-63(55,56)61-45-42(50)40(48)41(49)44(43(45)51)60-62(52,53)54;/h17-20,37,40-45,48-51H,3-16,21-36H2,1-2H3,(H,55,56)(H2,52,53,54);1H3/b19-17-,20-18-;/t37-,40-,41-,42-,43-,44+,45-;/m1./s1
• InChI Key： UYACTCSMQAUSKB-YLNCIVSFSA-N
• SMILES： P(=O)(O)(OC[C@@H](COC(CCCCCCC/C=C\CCCCCCCC)=O)OC(CCCCCCC/C=C\CCCCCCCC)=O)O[C@@H]1[C@@H]([C@@H]([C@H]([C@@H]([C@H]1O)OP(=O)(O)O)O)O)O.N

Computed Properties

• Exact Mass: 959.55000968g/mol
• Monoisotopic Mass: 959.55000968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 64
• Rotatable Bond Count: 42
• Complexity: 1330
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 257

18:1 PI(5)P Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on 18:1 PI(5)P

18:1 PI(5)P: A Key Phospholipid in Cellular Signaling and Disease Pathogenesis

18:1 PI(5)P, also known as CAS 1246303-10-5, represents a specialized phosphatidylinositol phosphate species with a unique fatty acid chain composition. This phospholipid is characterized by its 18-carbon saturated fatty acid tail and a phosphorylated inositol head group at the 5-position. Its structural features are critical for its biological functions, including membrane organization, signal transduction, and metabolic regulation. Recent studies have highlighted the role of 18:1 PI(5)P in modulating cellular processes such as endocytosis, autophagy, and inflammatory responses, making it a focal point in lipidomics research.

Phosphatidylinositol phosphates (PIPs) are a family of signaling lipids that play essential roles in intracellular communication. 18:1 PI(5)P is particularly significant because its 18:1 fatty acid chain provides a distinct hydrophobic environment compared to other PIP species like PI(4,5)P₂ or PI(3,4,5)P₃. This structural variation influences its interactions with proteins and its localization within cellular membranes. The phosphorylation at the 5-position of the inositol ring is crucial for its functional specificity, enabling it to act as a docking site for enzymes and receptors involved in signal transduction pathways.

Recent advances in mass spectrometry and lipidomics have enabled precise quantification of 18:1 PI(5)P in biological samples. A 2023 study published in Cell Reports demonstrated that 18:1 PI(5)P levels are dynamically regulated in response to cytokine stimulation, suggesting its involvement in immune cell activation. This finding underscores the importance of 18:1 PI(5)P as a potential biomarker for inflammatory diseases and autoimmune disorders. The study also revealed that perturbations in 18:1 PI(5)P metabolism are linked to the pathogenesis of neurodegenerative conditions such as Alzheimer's disease.

One of the most intriguing aspects of 18:1 PI(5)P is its role in membrane microdomain organization. These lipid rafts, enriched in sphingolipids and cholesterol, serve as platforms for signal transduction and vesicular trafficking. 18:1 PI(5)P contributes to the stability of these domains by modulating lipid raft dynamics. A 2024 study in Nature Communications showed that 18:1 PI(5)P interacts with the tumor suppressor protein PTEN to regulate the phosphatidylinositol 3-kinase (PI3K) pathway. This interaction is critical for maintaining cellular homeostasis and preventing uncontrolled proliferation.

Emerging research has also linked 18:1 PI(5)P to metabolic disorders. A 2023 review in Journal of Lipid Research highlighted the correlation between altered 18:1 PI(5)P levels and insulin resistance in type 2 diabetes. The study proposed that 18:1 PI(5)P may act as a regulator of glucose uptake by modulating the activity of glucose transporters. These findings suggest that targeting 18:1 PI(5)P could offer novel therapeutic strategies for metabolic diseases.

From a synthetic perspective, the preparation of 18:1 PI(5)P involves complex enzymatic and chemical methods. A 2022 paper in ACS Chemical Biology described a one-pot synthesis approach using phosphatidylinositol kinase to phosphorylate the 5-position of inositol. This method provides a scalable route for producing high-purity 18:1 PI(5)P, which is essential for both basic research and drug development. The study also emphasized the importance of controlling reaction conditions to avoid side reactions that could compromise the integrity of the phospholipid structure.

The functional diversity of 18:1 PI(5)P extends to its interactions with ion channels and transporters. A 2023 study in Biophysical Journal demonstrated that 18:1 PI(5)P modulates the activity of the transient receptor potential (TRP) channel TRPV1, which is involved in pain sensation and thermoregulation. This interaction highlights the potential of 18:1 PI(5)P as a target for developing analgesic agents. The study also revealed that 18:1 PI(5)P enhances the sensitivity of TRPV1 to capsaicin, suggesting its role in amplifying pain signals.

Moreover, 18:1 PI(5)P has been implicated in the regulation of autophagy, a process critical for cellular survival and homeostasis. A 2024 study in Autophagy showed that 18:1 PI(5)P interacts with the autophagy-related protein ATG16L1 to facilitate the formation of autophagosomes. This interaction is particularly important during nutrient deprivation, where 18:1 PI(5)P helps maintain cellular energy balance by promoting the degradation of damaged organelles.

Despite its growing recognition, the study of 18:1 PI(5)P remains in its early stages. Challenges such as the low abundance of this lipid in biological systems and the difficulty in isolating it from other PIP species have limited its investigation. However, advancements in analytical techniques, including high-resolution mass spectrometry and lipidomics platforms, are beginning to overcome these barriers. A 2023 paper in Methods in Molecular Biology provided a comprehensive protocol for the extraction, separation, and quantification of 18:1 PI(5)P, which is expected to accelerate its study in both academic and industrial settings.

In conclusion, 18:1 PI(5)P is a multifunctional phospholipid with a wide range of biological activities. Its unique structural features and dynamic regulation in response to physiological stimuli make it a key player in various cellular processes. As research into 18:1 PI(5)P continues to expand, it is likely to reveal new insights into lipid signaling and open up opportunities for therapeutic interventions in diseases such as cancer, neurodegeneration, and metabolic disorders.